2-{[5-(1-benzofuran-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide
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Overview
Description
- This compound belongs to the class of indole derivatives, characterized by a benzofuran ring fused to a triazole ring.
- Its molecular formula is C20H17N4O2S, and its molecular weight is 457.35 g/mol .
- The compound features an acetamide group (N-(4-methylphenyl)acetamide) attached to the triazole ring via a sulfanyl linker.
- Indole derivatives are of interest due to their diverse biological and clinical applications .
Preparation Methods
- The synthetic route for this compound involves coupling 2-amino-1-benzofuran with prop-2-en-1-yl isocyanate, followed by cyclization with thiosemicarbazide .
- Industrial production methods may vary, but the key steps involve the formation of the triazole ring and subsequent functionalization.
Chemical Reactions Analysis
- The compound may undergo various reactions, including oxidation, reduction, and substitution.
- Common reagents include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., hydrazine), and nucleophiles (e.g., amines).
- Major products depend on the specific reaction conditions and functional groups present.
Scientific Research Applications
Chemistry: Used as a building block for designing novel heterocyclic compounds.
Biology: Investigated for potential bioactivity, such as enzyme inhibition or receptor binding.
Medicine: May exhibit pharmacological effects, but further studies are needed.
Mechanism of Action
- The exact mechanism remains to be fully elucidated.
- Molecular targets and pathways involved require further research.
Comparison with Similar Compounds
- While this compound is unique due to its specific benzofuran-triazole scaffold, other indole derivatives exist.
- Similar compounds include other benzofuran-triazole hybrids or indole-based molecules.
Properties
Molecular Formula |
C22H20N4O2S |
---|---|
Molecular Weight |
404.5 g/mol |
IUPAC Name |
2-[[5-(1-benzofuran-2-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide |
InChI |
InChI=1S/C22H20N4O2S/c1-3-12-26-21(19-13-16-6-4-5-7-18(16)28-19)24-25-22(26)29-14-20(27)23-17-10-8-15(2)9-11-17/h3-11,13H,1,12,14H2,2H3,(H,23,27) |
InChI Key |
ICRXXDRCTQTDLC-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)C3=CC4=CC=CC=C4O3 |
Origin of Product |
United States |
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